Cas no 2648910-91-0 ((2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid)

• Product Name: (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• CAS No: 2648910-91-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6238803
• PubChem ID: 165510703
• Update Time: 2025-06-10

(2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1538456
• 2648910-91-0
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid

• Inchi： 1S/C24H28N2O5/c1-15(11-12-22(27)26-16(2)23(28)29)13-25-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t15?,16-/m0/s1
• InChI Key： DABATUHGJDPMMU-LYKKTTPLSA-N
• SMILES： O(C(NCC(C)CCC(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid

Introduction to (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic Acid (CAS No. 2648910-91-0)

The compound (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid, identified by its CAS number 2648910-91-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the presence of a fluorenylmethoxy carbonyl moiety and a chiral center at the (2S) position, makes this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds, recognizing their critical role in the efficacy and selectivity of therapeutic agents. The stereochemistry of (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid is particularly noteworthy, as it may influence its pharmacokinetic and pharmacodynamic properties. This compound's structure incorporates a propanoic acid backbone, modified with an amino group and a carbonyl-substituted fluorenylmethoxy moiety, which could contribute to its unique interaction with biological targets.

The< strong>fluorenylmethoxy carbonyl group is a key feature of this molecule, often employed in medicinal chemistry for its ability to enhance solubility and metabolic stability. This moiety is also known to facilitate the formation of amide bonds, which are ubiquitous in biologically active peptides and proteins. The presence of this group in (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid suggests that it may serve as a valuable intermediate in the synthesis of more complex drug candidates.

Furthermore, the< strong>4-methylpentanamido substituent adds another layer of complexity to the molecule's structure. This group is commonly found in bioactive compounds and can influence both the solubility and binding affinity of a molecule. The combination of these structural elements makes (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid a subject of great interest for researchers exploring novel therapeutic approaches.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding the relationship between molecular structure and biological activity. The< strong>chiral center at the (2S) position in this compound is particularly relevant in this context, as it can significantly impact how the molecule interacts with biological targets. Studies have shown that enantiomeric purity is crucial for many pharmaceuticals, and the precise stereochemistry of (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid could be a key factor in determining its therapeutic potential.

The< strong>propanoic acid backbone provides a stable scaffold for further functionalization, allowing chemists to explore various modifications that could enhance drug-like properties such as bioavailability and target specificity. This structural flexibility makes (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid a versatile building block for synthetic chemists working on drug discovery programs.

In recent years, advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. These tools have been instrumental in identifying promising candidates like (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid based on their structural features. By leveraging these technologies, scientists can accelerate the drug development process and bring new therapies to market more efficiently.

The< strong.amino group. present in this compound is another important functional moiety that can participate in various chemical reactions. It can serve as a nucleophile in peptide coupling reactions or as a site for further derivatization to introduce additional biological activity. The strategic placement of this group within the molecule's structure suggests multiple avenues for exploration by medicinal chemists.

Overall, (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid (CAS No. 2648910-91-0) represents a fascinating example of how complex molecular structures can be designed to exhibit specific biological properties. Its unique combination of functional groups and stereochemical features makes it a valuable asset for researchers engaged in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.